Cas no 426829-61-0 (N-Benzyl-6-chloropyrazin-2-amine)

• Product Name: N-Benzyl-6-chloropyrazin-2-amine
• CAS No: 426829-61-0
• MF: C₁₁H₁₀ClN₃
• MW: 219.670200824738
• MDL: MFCD09864951
• CID: 1075821
• PubChem ID: 11708350
• Update Time: 2025-04-20

N-Benzyl-6-chloropyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-6-chloro-2-pyrazinamine
• 2-(benzylamino)-6-chloropyrazine
• N-Benzyl-6-chloropyrazin-2-amine
• 2-Pyrazinamine, 6-chloro-N-(phenylmethyl)-
• HPWNUTJQNSNNAA-UHFFFAOYSA-N
• (6-chloropyrazin-2-yl)benzylamine
• 3192AE
• SBB054465
• 3191AE
• MB07943
• BENZYL-(6-CHLORO-PYRAZIN-2-YL)-AMINE
• F15593
• Z729849192
• CS-0156272
• TS-03146
• DA-27875
• BSA82961
• SCHEMBL3143358
• DTXSID70470933
• 426829-61-0
• AKOS009106593
• A913468
• MFCD09864951

• MDL： MFCD09864951
• Inchi： 1S/C11H10ClN3/c12-10-7-13-8-11(15-10)14-6-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H,14,15)
• InChI Key： HPWNUTJQNSNNAA-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 219.05600
• Monoisotopic Mass: 219.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8
• XLogP3: 2.6

Experimental Properties

• Boiling Point: 359.5±37.0°C at 760 mmHg
• PSA: 37.81000
• LogP: 2.81510

N-Benzyl-6-chloropyrazin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C